Cas no 1807072-68-9 (3-Bromo-4-chloropyridine-2-acetonitrile)

• Product Name: 3-Bromo-4-chloropyridine-2-acetonitrile
• CAS No: 1807072-68-9
• MF: C₇H₄BrClN₂
• MW: 231.477059364319
• CID: 4900355
• Update Time: 2025-07-20

3-Bromo-4-chloropyridine-2-acetonitrile Chemical and Physical Properties

Names and Identifiers

• 3-Bromo-4-chloropyridine-2-acetonitrile

• Inchi： 1S/C7H4BrClN2/c8-7-5(9)2-4-11-6(7)1-3-10/h2,4H,1H2
• InChI Key： WPKWIIGUFRBBGY-UHFFFAOYSA-N
• SMILES： BrC1=C(C=CN=C1CC#N)Cl

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 177
• XLogP3: 1.9
• Topological Polar Surface Area: 36.7

Additional information on 3-Bromo-4-chloropyridine-2-acetonitrile

Introduction to 3-Bromo-4-chloropyridine-2-acetonitrile (CAS No. 1807072-68-9)

3-Bromo-4-chloropyridine-2-acetonitrile, with the chemical formula C₆H₃BrClN₂, is a versatile heterocyclic compound that has garnered significant attention in the field of pharmaceutical and agrochemical research. This compound serves as a crucial intermediate in the synthesis of various biologically active molecules, particularly in the development of novel drugs targeting neurological and inflammatory disorders. Its unique structural features, including the presence of both bromo and chloro substituents on the pyridine ring, make it an attractive scaffold for further functionalization through cross-coupling reactions, nucleophilic substitutions, and other organic transformations.

The CAS No. 1807072-68-9 uniquely identifies this compound in scientific literature and industrial applications, ensuring precise referencing and quality control. The pyridine core is a privileged structure in medicinal chemistry due to its ability to interact with biological targets such as enzymes and receptors. In particular, the acetonitrile group at the 2-position enhances solubility and reactivity, facilitating its incorporation into complex molecular architectures.

Recent advancements in drug discovery have highlighted the importance of halogenated pyridines as key building blocks. For instance, studies have demonstrated that compounds containing both bromo and chloro substituents exhibit enhanced binding affinity to protein targets, making them valuable candidates for therapeutic intervention. The reactivity of these halogens allows for facile modifications, enabling researchers to fine-tune pharmacokinetic properties and improve drug efficacy.

In the context of modern pharmaceutical development, 3-Bromo-4-chloropyridine-2-acetonitrile has been employed in the synthesis of small-molecule inhibitors targeting kinases and other enzymes involved in cancer progression. Notably, derivatives of this compound have shown promising activity against tyrosine kinases, which are aberrantly activated in many malignancies. The ability to introduce diverse functional groups at the 3-position while retaining the bromo and chloro moieties provides a scaffold for generating libraries of compounds for high-throughput screening.

Agrochemical research has also benefited from the utility of 3-Bromo-4-chloropyridine-2-acetonitrile. Its structural motif is found in several herbicides and fungicides that exhibit potent activity against a broad spectrum of pests. The acetonitrile group contributes to the lipophilicity of these compounds, enhancing their absorption and translocation within plant tissues. Furthermore, the presence of bromo and chloro atoms allows for further derivatization to optimize environmental stability and selectivity.

The synthesis of 3-Bromo-4-chloropyridine-2-acetonitrile typically involves multi-step organic transformations starting from commercially available pyridine precursors. Key steps include halogenation using reagents such as N-bromosuccinimide (NBS) or sulfuryl chloride (SO₂Cl₂), followed by nucleophilic substitution or condensation reactions to introduce the acetonitrile moiety. Advances in catalytic methods, such as palladium-catalyzed cross-coupling reactions, have streamlined these processes, improving yields and reducing byproduct formation.

From a computational chemistry perspective, virtual screening techniques have been increasingly employed to identify potential hits derived from 3-Bromo-4-chloropyridine-2-acetonitrile scaffolds. Molecular docking studies suggest that modifications at the 3-position can modulate binding interactions with target proteins, offering a rational approach for designing next-generation therapeutics. Additionally, quantum mechanical calculations have been used to predict metabolic pathways and potential degradation products, aiding in drug safety assessments.

The growing demand for customized intermediates has driven innovation in synthetic methodologies for 3-Bromo-4-chloropyridine-2-acetonitrile. Continuous flow chemistry has emerged as a powerful tool for scalable production, offering advantages such as improved reproducibility and energy efficiency. Such technologies are particularly relevant for industrial applications where high-purity intermediates are essential for downstream processes.

In conclusion,3-Bromo-4-chloropyridine-2-acetonitrile (CAS No. 1807072-68-9) represents a cornerstone compound in modern synthetic chemistry with far-reaching implications in pharmaceuticals and agrochemicals. Its unique structural attributes enable diverse functionalization strategies, making it indispensable for drug discovery efforts aimed at addressing unmet medical needs. As research continues to uncover new applications for this versatile intermediate, its significance is poised to grow further within the scientific community.